Cas no 1696701-67-3 (4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1696701-67-3
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 6189400
• PubChem ID: 107344104
• Update Time: 2025-06-28

4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid
• 1696701-67-3
• EN300-1107172

• Inchi： 1S/C7H11N3O4/c8-5-2-10(1-4(12)3-11)9-6(5)7(13)14/h2,4,11-12H,1,3,8H2,(H,13,14)
• InChI Key： ZSBGHGBDZLVFRT-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 201.07495584g/mol
• Monoisotopic Mass: 201.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 122Ų

Additional information on 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid

Introduction to 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1696701-67-3)

4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid, with the chemical identifier CAS No. 1696701-67-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound features a pyrazole core substituted with an amino group at the 4-position and a 2,3-dihydroxypropyl side chain at the 1-position. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The pyrazole scaffold is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities due to its ability to interact with various biological targets. The presence of both amino and hydroxyl functional groups in 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid introduces additional reactivity and potential for molecular diversification, making it an attractive building block for the synthesis of novel bioactive molecules.

In recent years, there has been growing interest in pyrazole derivatives as potential therapeutic agents. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural flexibility of the pyrazole ring allows for modifications that can fine-tune the biological activity of the molecule, making it a versatile platform for drug development.

The 2,3-dihydroxypropyl side chain in 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid adds an extra layer of complexity to its chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the propyl chain provides a hydrophobic moiety that can influence the solubility and pharmacokinetic properties of the compound.

Recent research has highlighted the potential of 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid as a precursor for synthesizing more complex derivatives with enhanced biological activity. For instance, studies have shown that functionalization of the pyrazole core with various substituents can lead to compounds with improved efficacy against certain diseases. The amino group at the 4-position is particularly valuable for further derivatization, allowing for the introduction of additional pharmacophoric elements.

The synthesis of 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product. The availability of high-quality starting materials and well-established synthetic protocols are crucial for successful preparation.

In terms of applications, 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid has shown promise in preclinical studies as a lead compound for developing new drugs. Its unique structural features make it suitable for targeting various disease pathways, including those involved in inflammation and cancer. Further investigation into its biological activity and pharmacological properties is warranted to fully understand its therapeutic potential.

The compound's ability to undergo further chemical modifications also makes it valuable for library screening and virtual docking studies. These computational approaches can help identify novel derivatives with improved pharmacokinetic profiles and reduced toxicity. By leveraging both experimental and computational methods, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

From a chemical biology perspective, 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid offers insights into the design of molecules that can interact with biological macromolecules such as proteins and enzymes. Understanding how this compound binds to its targets can provide valuable information for rational drug design. Additionally, studying its metabolic pathways can help predict its behavior in vivo and optimize its therapeutic efficacy.

The growing body of literature on pyrazole derivatives underscores their importance as scaffolds for drug discovery. As research continues to uncover new biological activities and synthetic strategies, compounds like 4-amino-1-(2,3-dihydroxypropyl)-1H-pyrazole-3-carboxylic acid will remain at the forefront of pharmaceutical innovation. Their unique structural features and potential for further derivatization make them indispensable tools for developing next-generation therapeutics.